Cas no 1805556-93-7 (6-(Difluoromethyl)-2-methoxy-3-methyl-4-(trifluoromethyl)pyridine)

6-(Difluoromethyl)-2-methoxy-3-methyl-4-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its unique substitution pattern, which imparts distinct chemical and physical properties. The presence of difluoromethyl, methoxy, methyl, and trifluoromethyl groups enhances its reactivity and stability, making it a valuable intermediate in agrochemical and pharmaceutical synthesis. The electron-withdrawing trifluoromethyl group improves lipophilicity and metabolic resistance, while the methoxy substituent contributes to steric and electronic modulation. This compound is particularly useful in the development of advanced active ingredients, offering precise structural control for targeted applications. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic pathways.
6-(Difluoromethyl)-2-methoxy-3-methyl-4-(trifluoromethyl)pyridine structure
1805556-93-7 structure
Product Name:6-(Difluoromethyl)-2-methoxy-3-methyl-4-(trifluoromethyl)pyridine
CAS No:1805556-93-7
MF:C9H8F5NO
MW:241.157939910889
CID:4896438
Update Time:2025-06-12

6-(Difluoromethyl)-2-methoxy-3-methyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 6-(Difluoromethyl)-2-methoxy-3-methyl-4-(trifluoromethyl)pyridine
    • Inchi: 1S/C9H8F5NO/c1-4-5(9(12,13)14)3-6(7(10)11)15-8(4)16-2/h3,7H,1-2H3
    • InChI Key: BBKKVIBFUWJXKT-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(F)F)N=C(C=1C)OC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 232
  • XLogP3: 3.1
  • Topological Polar Surface Area: 22.1

6-(Difluoromethyl)-2-methoxy-3-methyl-4-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029019184-250mg
6-(Difluoromethyl)-2-methoxy-3-methyl-4-(trifluoromethyl)pyridine
1805556-93-7 95%
250mg
$999.60 2022-04-01
Alichem
A029019184-500mg
6-(Difluoromethyl)-2-methoxy-3-methyl-4-(trifluoromethyl)pyridine
1805556-93-7 95%
500mg
$1,685.00 2022-04-01
Alichem
A029019184-1g
6-(Difluoromethyl)-2-methoxy-3-methyl-4-(trifluoromethyl)pyridine
1805556-93-7 95%
1g
$3,068.70 2022-04-01

6-(Difluoromethyl)-2-methoxy-3-methyl-4-(trifluoromethyl)pyridine Related Literature

Additional information on 6-(Difluoromethyl)-2-methoxy-3-methyl-4-(trifluoromethyl)pyridine

Recent Advances in the Study of 6-(Difluoromethyl)-2-methoxy-3-methyl-4-(trifluoromethyl)pyridine (CAS: 1805556-93-7)

The compound 6-(Difluoromethyl)-2-methoxy-3-methyl-4-(trifluoromethyl)pyridine (CAS: 1805556-93-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated pyridine core, has shown promising potential in various applications, including agrochemicals and medicinal chemistry. Recent studies have focused on its synthesis, structural optimization, and biological activity, making it a subject of intense investigation.

One of the key areas of research involves the development of novel synthetic routes for 6-(Difluoromethyl)-2-methoxy-3-methyl-4-(trifluoromethyl)pyridine. A 2023 study published in the Journal of Fluorine Chemistry demonstrated an efficient, scalable synthesis method that leverages palladium-catalyzed cross-coupling reactions to introduce the difluoromethyl and trifluoromethyl groups. This advancement has significantly improved the accessibility of the compound for further biological testing and industrial applications.

In the realm of agrochemicals, recent findings highlight the compound's efficacy as a potential herbicide. Field trials conducted in 2022-2023 revealed that derivatives of 6-(Difluoromethyl)-2-methoxy-3-methyl-4-(trifluoromethyl)pyridine exhibit strong inhibitory effects on weed growth, particularly against broadleaf species. The mode of action appears to involve disruption of plant amino acid biosynthesis, a mechanism that is currently under detailed investigation.

Medicinal chemistry applications have also been explored, with preliminary studies indicating that this compound may serve as a valuable scaffold for the development of enzyme inhibitors. Computational docking studies suggest high affinity for certain kinase targets, which could pave the way for new therapeutic agents in oncology and inflammatory diseases. However, further in vivo validation is required to confirm these findings.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and reducing potential toxicity. Recent toxicological assessments have identified areas for structural modification to improve safety profiles while maintaining biological activity. These insights are driving the design of next-generation derivatives with enhanced efficacy and reduced side effects.

In conclusion, 6-(Difluoromethyl)-2-methoxy-3-methyl-4-(trifluoromethyl)pyridine represents a versatile and promising compound in both agrochemical and pharmaceutical research. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications. Researchers are particularly encouraged to explore its potential in combination therapies and as a lead compound for novel drug discovery.

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